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Abstract

GSK466317A is a small molecule inhibitor demonstrating a distinct polypharmacological
profile, primarily targeting Protein Kinase A (PKA) and members of the G protein-coupled
receptor kinase (GRK) family. This technical guide provides a comprehensive overview of the
known pharmacological data for GSK466317A, including its inhibitory activities and the
experimental methodologies used for its characterization. The document is intended to serve
as a resource for researchers investigating kinase signaling and those involved in the
development of kinase inhibitors.

Introduction

The concept of polypharmacology, where a single drug molecule interacts with multiple targets,
is a critical consideration in modern drug discovery and development. Understanding the full
spectrum of a compound's biological activity is essential for elucidating its mechanism of
action, predicting potential therapeutic applications, and identifying off-target effects.
GSK466317A has emerged as an interesting chemical probe due to its activity against kinases
in the AGC protein kinase group, specifically PKA and select GRKs. This guide synthesizes the
available quantitative data and experimental context for GSK466317A.

In Vitro Inhibitory Profile of GSK466317A
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GSK466317A has been characterized as an inhibitor of Protein Kinase A (PKA) and G protein-
coupled receptor kinases (GRKSs). The primary quantitative data available for its inhibitory
activity is summarized in the table below. All cited data originates from the seminal study by
Homan et al. (2015) published in ACS Chemical Biology.[1][2][3][4][5]

Target Kinase IC50 (uM)
Protein Kinase A (PKA) 12.59
G protein-coupled receptor kinase 1 (GRK1) 1000
G protein-coupled receptor kinase 2 (GRK2) 31.62
G protein-coupled receptor kinase 5 (GRKS5) 39.81

Table 1: Summary of IC50 values for GSK466317A against known target kinases.

Note: A broad kinase selectivity profile for GSK466317A against a larger panel of kinases is not
publicly available at the time of this writing. The known activity is limited to the kinases listed
above.

Potential Signhaling Pathway Modulation

Based on its known targets, GSK466317A can be inferred to modulate signaling pathways
regulated by PKA and GRKs.

PKA Signaling Pathway

PKA is a key effector of the second messenger cyclic AMP (cCAMP). Inhibition of PKA by
GSK466317A would be expected to antagonize cAMP-mediated signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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